N-[2-(4-chlorobenzyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide

• IUPAC Name: N-[2-[(4-chlorophenyl)methyl]-1,3-benzoxazol-5-yl]-3-ethoxybenzamide
• InChI: InChI=1S/C23H19ClN2O3/c1-2-28-19-5-3-4-16(13-19)23(27)25-18-10-11-21-20(14-18)26-22(29-21)12-15-6-8-17(24)9-7-15/h3-11,13-14H,2,12H2,1H3,(H,25,27)
• InChI Key: SZZQXRJHADWPAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C23H19ClN2O3
• Molecular Weight: 406.9 g/mol

Description

N-[2-(4-chlorobenzyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound is commonly referred to as CBB, and it is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of CBB is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. In medicine, CBB has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are key mediators of inflammation. Additionally, CBB has been shown to inhibit the activity of various enzymes involved in tumor growth and progression.
In agriculture, CBB has been shown to inhibit the activity of various enzymes involved in insect and weed growth and development, leading to their death.
Biochemical and Physiological Effects:
CBB has been shown to exhibit various biochemical and physiological effects, depending on the application. In medicine, CBB has been shown to exhibit potent anti-inflammatory and analgesic effects, leading to a reduction in pain and inflammation. Additionally, CBB has been shown to exhibit antitumor effects, leading to a reduction in tumor growth and progression.
In agriculture, CBB has been shown to exhibit potent insecticidal and herbicidal effects, leading to a reduction in pest and weed growth and development.

Advantages and Limitations for Lab Experiments

CBB has several advantages and limitations for lab experiments. One advantage is its high purity and yield, making it suitable for various applications. Additionally, CBB has been extensively studied, and its properties and applications are well-documented. However, one limitation is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of CBB. In medicine, further studies are needed to elucidate the mechanism of action of CBB and its potential applications in the treatment of various inflammatory diseases and tumors. Additionally, further studies are needed to investigate the potential side effects of CBB and its safety profile.
In agriculture, further studies are needed to investigate the potential applications of CBB as an insecticide and herbicide, including its efficacy against various pests and weeds. Additionally, further studies are needed to investigate the potential environmental impact of CBB and its safety profile.
In environmental science, further studies are needed to investigate the potential applications of CBB as an antioxidant and antimicrobial agent, including its efficacy against various pathogens and its safety profile. Additionally, further studies are needed to investigate the potential environmental impact of CBB and its safety profile.

Synthesis Methods

The synthesis of CBB involves several steps, including the reaction of 4-chlorobenzylamine with salicylaldehyde to form the corresponding Schiff base. This intermediate is then reacted with 3-ethoxybenzoyl chloride to yield the final product, CBB. The synthesis of CBB has been optimized to produce high yields and purity, making it a suitable candidate for various applications.

Scientific Research Applications

CBB has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, CBB has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases. Additionally, CBB has been shown to exhibit antitumor activity and has been suggested as a potential chemotherapeutic agent.
In agriculture, CBB has been shown to exhibit potent insecticidal activity against various pests, making it a promising candidate for the development of new insecticides. Additionally, CBB has been shown to exhibit herbicidal activity, making it a potential candidate for the development of new herbicides.
In environmental science, CBB has been shown to exhibit potent antioxidant activity, making it a potential candidate for the development of new antioxidants. Additionally, CBB has been shown to exhibit potent antimicrobial activity, making it a potential candidate for the development of new antimicrobial agents.